(S)-benzyl 2-(8-amino-1-(4-(pyridin-2-ylcarbamoyl)phenyl)imidazo[1,5-a]pyrazin-3-yl)pyrrolidine-1-carboxylate

• IUPAC Name: benzyl (2S)-2-[8-amino-1-[4-(pyridin-2-ylcarbamoyl)phenyl]imidazo[1,5-a]pyrazin-3-yl]pyrrolidine-1-carboxylate
• InChI: InChI=1S/C30H27N7O3/c31-27-26-25(21-11-13-22(14-12-21)29(38)34-24-10-4-5-15-32-24)35-28(37(26)18-16-33-27)23-9-6-17-36(23)30(39)40-19-20-7-2-1-3-8-20/h1-5,7-8,10-16,18,23H,6,9,17,19H2,(H2,31,33)(H,32,34,38)/t23-/m0/s1
• InChI Key: PBYIGYPMLIQOEW-QHCPKHFHSA-N
• Canonical SMILES: C1CC(N(C1)C(=O)OCC2=CC=CC=C2)C3=NC(=C4N3C=CN=C4N)C5=CC=C(C=C5)C(=O)NC6=CC=CC=N6
• Isomeric SMILES: C1C[C@H](N(C1)C(=O)OCC2=CC=CC=C2)C3=NC(=C4N3C=CN=C4N)C5=CC=C(C=C5)C(=O)NC6=CC=CC=N6
• Molecular Formula: C30H27N7O3
• DSSTOX Substance ID: DTXSID501101723
• Molecular Weight: 533.6 g/mol
• CAS RN: 1420478-89-2

Description

The compound is a complex organic molecule that contains several functional groups and rings, including a pyrrolidine ring, an imidazo[1,5-a]pyrazine ring, and a pyridine ring. These structures are often found in biologically active compounds and drugs.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple rings and functional groups. The pyrrolidine ring is a five-membered ring with one nitrogen atom. The imidazo[1,5-a]pyrazine is a fused bicyclic structure with two nitrogen atoms in each ring. The pyridine ring is a six-membered ring with one nitrogen atom.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by the functional groups present. For instance, the amino groups might participate in acid-base reactions, and the carbonyl group could be involved in nucleophilic addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, solubility, melting point, and boiling point would be influenced by the functional groups present.

Scientific Research Applications

Antiviral Properties

Research indicates that compounds structurally related to (S)-benzyl 2-(8-amino-1-(4-(pyridin-2-ylcarbamoyl)phenyl)imidazo[1,5-a]pyrazin-3-yl)pyrrolidine-1-carboxylate demonstrate promising antiviral activities. For instance, 2-amino-3-substituted-6-[(E)-1-phenyl-2-(N-methylcarbamoyl)vinyl]imidazo[1,2-a]pyridines, which share a structural resemblance, have been tested as antirhinovirus agents, showcasing significant effectiveness against human rhinovirus (Hamdouchi et al., 1999).

Antioxidant and Antimicrobial Activities

Compounds with structural features akin to this compound exhibit notable antioxidant and antimicrobial properties. Research involving similar compounds like 2-(1,5,6-trimethyl-1H-benzo[d]imidazole-2-carbonyl)-2,3-dihydro-1H-pyrazole-4-carbonitrile and others have displayed high activity against various strains like Staphylococcus aureus and Candida albicans (Bassyouni et al., 2012).

Antituberculosis Potential

In the realm of tuberculosis treatment, derivatives of this compound class, such as ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates, have been synthesized and evaluated for their activity against Mycobacterium tuberculosis. These compounds have shown promise in inhibiting the growth of tuberculosis bacteria (Jeankumar et al., 2013).

Future Directions

The future research directions would depend on the compound’s biological activity and potential therapeutic uses. Given the presence of several functional groups and rings that are common in medicinal chemistry, it could be a candidate for drug development.